Menthalactone
Overview
Description
Menthalactone is a new long-chain alkene with a bicyclic lactone moiety . It was isolated as an analgesic constituent from the leaves of Mentha cordifolia Opiz . At a dosage of 100 mg/kg mouse, it decreased the number of squirms induced by acetic acid by 67.3% .
Molecular Structure Analysis
Menthalactone has a molecular weight of 166.22 g/mol . It is a long-chain alkene with a bicyclic lactone moiety .
Scientific Research Applications
Flavor Chemistry and Sensory Perception
Isomintlactone, as part of the mint lactones, plays a significant role in the flavor profile of peppermint oil. It contributes sweet, coconut, and coumarin-like characteristics that are crucial to the overall sensory perception of peppermint oils. The compound is synthesized through the oxidation of menthofuran and is present in trace amounts, yet it has a low odor threshold, making it impactful even in minute quantities .
Synthesis and Biological Activity
Isomintlactone is known for its interesting odoriferous properties and is part of a group of synthetic lactones with valuable biological activities. These include antifungal and antifeedant properties, which are essential for protecting plants against pests and diseases. The synthesis of these compounds, including isomintlactone, often involves biotransformation processes using fungal strains, which can lead to the production of hydroxylactones with enhanced biological activity .
Cosmetic Industry Applications
The antioxidant activity of Mentha species, which include compounds like isomintlactone, is significant for the cosmetic industry. These compounds exhibit tyrosinase inhibition activities, which are related to preventing skin hyperpigmentation. The presence of isomintlactone in Mentha extracts contributes to their overall antioxidant capacity and their utility in cosmetic formulations .
Pharmaceutical Applications
Isomintlactone’s parent compound, menthol, has a wide range of pharmaceutical applications due to its analgesic, antibacterial, antifungal, anesthetic, chemopreventive, and immunomodulating actions. By extension, isomintlactone may also contribute to or enhance these effects, particularly in formulations where a combination of mint-related compounds is used for therapeutic purposes .
Food Industry Applications
In the food industry, isomintlactone’s role extends beyond just flavoring. Its antioxidant properties can help in preserving the quality and shelf-life of food products. Additionally, its antimicrobial activities can be harnessed to ensure food safety, preventing the growth of harmful bacteria and fungi during storage and processing .
Agricultural Applications
The antifungal and antifeedant properties of isomintlactone make it a candidate for use in agricultural practices. It can potentially be used in natural pesticide formulations to protect crops from pests and fungal infections, thereby reducing the reliance on synthetic chemicals and promoting sustainable agriculture .
Mechanism of Action
- By binding to the mineralocorticoid receptors (MR) at the distal tubules and collecting ducts in the kidneys, Isomintlactone acts as an aldosterone antagonist . This means it competes with aldosterone for binding to these receptors .
- Isomintlactone’s interaction with MR leads to several changes:
- Vascular effects : Aldosterone contributes to vascular stiffness and remodeling. By blocking its effects, Isomintlactone may help reduce vascular damage and inflammation .
Target of Action
Mode of Action
Future Directions
properties
IUPAC Name |
3,6-dimethyl-5,6,7,7a-tetrahydro-4H-1-benzofuran-2-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14O2/c1-6-3-4-8-7(2)10(11)12-9(8)5-6/h6,9H,3-5H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VUVQBYIJRDUVHT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCC2=C(C(=O)OC2C1)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90884593 |
Source
|
| Record name | 3,6-Dimethyl-5,6,7,7a-tetrahydrobenzofuran-2(4H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90884593 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
166.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Solid, Liquid; herbaceous minty aroma |
Source
|
| Record name | Isomintlactone | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0036084 | |
| Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
| Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
| Record name | Mintlactone | |
| Source | Joint FAO/WHO Expert Committee on Food Additives (JECFA) | |
| URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/1153/ | |
| Description | The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA. | |
| Explanation | Permission from WHO is not required for the use of WHO materials issued under the Creative Commons Attribution-NonCommercial-ShareAlike 3.0 Intergovernmental Organization (CC BY-NC-SA 3.0 IGO) licence. | |
Solubility |
Slightly soluble in water; soluble in oil, soluble (in ethanol) |
Source
|
| Record name | Mintlactone | |
| Source | Joint FAO/WHO Expert Committee on Food Additives (JECFA) | |
| URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/1153/ | |
| Description | The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA. | |
| Explanation | Permission from WHO is not required for the use of WHO materials issued under the Creative Commons Attribution-NonCommercial-ShareAlike 3.0 Intergovernmental Organization (CC BY-NC-SA 3.0 IGO) licence. | |
Density |
1.058-1.063 |
Source
|
| Record name | Mintlactone | |
| Source | Joint FAO/WHO Expert Committee on Food Additives (JECFA) | |
| URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/1153/ | |
| Description | The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA. | |
| Explanation | Permission from WHO is not required for the use of WHO materials issued under the Creative Commons Attribution-NonCommercial-ShareAlike 3.0 Intergovernmental Organization (CC BY-NC-SA 3.0 IGO) licence. | |
Product Name |
Isomintlactone | |
CAS RN |
13341-72-5, 75684-66-1 |
Source
|
| Record name | Menthalactone | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=13341-72-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Mintlactone | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0013341725 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2(4H)-Benzofuranone, 5,6,7,7a-tetrahydro-3,6-dimethyl- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | 3,6-Dimethyl-5,6,7,7a-tetrahydrobenzofuran-2(4H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90884593 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 5,6,7,7a-tetrahydro-3,6-dimethyl-(4H)-benzofuran-2-one | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.033.068 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | Isomintlactone | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0036084 | |
| Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
| Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Melting Point |
77 - 79 °C |
Source
|
| Record name | Isomintlactone | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0036084 | |
| Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
| Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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